Cas no 2485-90-7 (Benzene,1,1'-(1,2-ethenediyl)bis[2,4-dinitro-)

• Product Name: Benzene,1,1'-(1,2-ethenediyl)bis[2,4-dinitro-
• CAS No: 2485-90-7
• MF: C₁₄H₈N₄O₈
• MW: 360.235322952271
• CID: 275046
• PubChem ID: 6106908
• Update Time: 2025-04-19

Benzene,1,1'-(1,2-ethenediyl)bis[2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1-[(E)-2-(2,4-dinitrophenyl)ethenyl]-2,4-dinitrobenzene
• 2,2',4,4'-Tetranitro-stilben
• 2,2',4,4'-tetranitrostilbene
• 2,4,2',4'-Tetranitro-stilben
• 2,4,2',4'-tetranitro-stilbene
• AC1O0ZPA
• NSC516805
• AKOS024419223
• SCHEMBL13767769
• 2485-90-7
• DTXSID00422026
• NSC-516805
• Benzene,1,1'-(1,2-ethenediyl)bis[2,4-dinitro-

• Inchi： 1S/C14H8N4O8/c19-15(20)11-5-3-9(13(7-11)17(23)24)1-2-10-4-6-12(16(21)22)8-14(10)18(25)26/h1-8H/b2-1+
• InChI Key： RIXMHPATNAIPPM-OWOJBTEDSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1/C=C/C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 360.03424
• Monoisotopic Mass: 360.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.637
• Boiling Point: 508.2°Cat760mmHg
• Flash Point: 244.4°C
• Refractive Index: 1.752
• PSA: 172.56
• LogP: 5.58260